3,5-difluoro-4-phenoxybenzaldehyde
Description
3,5-Difluoro-4-phenoxybenzaldehyde is an organic compound with the molecular formula C13H8F2O2 . It is used in various chemical reactions and has potential applications in pharmaceutical testing .
Molecular Structure Analysis
The molecular structure of 3,5-difluoro-4-phenoxybenzaldehyde consists of a benzene ring with two fluorine atoms and a phenoxy group attached . The exact structure can be determined using techniques such as NMR spectroscopy .Scientific Research Applications
Anticancer Compound Synthesis
One notable application of 3,5-difluoro-4-phenoxybenzaldehyde is in the synthesis of fluorinated analogues of combretastatin A-4, a compound known for its potent anticancer properties. Researchers synthesized a series of fluorinated benzaldehydes, including 3,5-difluoro-4-phenoxybenzaldehyde, to create analogues of combretastatin that retain the cell growth inhibitory properties of the original molecule. This research demonstrates the potential of fluorinated compounds in developing new anticancer treatments (Lawrence et al., 2003).
Material Science and Liquid Crystal Research
In the field of material science, 3,5-difluoro-4-phenoxybenzaldehyde serves as a precursor in the synthesis of novel liquid crystalline materials. These materials exhibit unique properties that are valuable for various applications, including displays and sensors. The synthesis and study of such compounds contribute to the development of new materials with tailored optical and electronic properties (Jamain et al., 2020).
Understanding Molecular Interactions
Research involving 3,5-difluoro-4-phenoxybenzaldehyde also extends to the study of molecular interactions, such as those in binary mixtures with other benzaldehydes. These studies, often using spectroscopic techniques like Raman spectroscopy, provide insights into the behavior of molecules in different solvents and under various conditions. Such research is crucial for understanding the fundamental principles governing molecular behavior, which has implications in chemistry, biology, and pharmacology (Ramakrishnan et al., 2009).
Photophysical and Fluorogenic Studies
Moreover, the compound's derivatives are investigated for their photophysical properties, especially in the context of developing fluorogenic molecules for biological imaging. The study of these molecules, in combination with aptamers such as the Spinach RNA aptamer, enhances our understanding of cellular processes and aids in the development of novel imaging techniques that are less invasive and more specific (Santra et al., 2019).
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3,5-difluoro-4-phenoxybenzaldehyde involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2,4-difluorophenol", "benzaldehyde", "sodium hydroxide", "potassium carbonate", "copper(I) iodide", "1,10-phenanthroline", "chloroform", "acetic acid", "sodium chloride", "water" ], "Reaction": [ "Step 1: Synthesis of 3,5-difluorophenol by reacting 2,4-difluorophenol with sodium hydroxide in water.", "Step 2: Synthesis of 4-phenoxybenzaldehyde by reacting benzaldehyde with potassium carbonate in chloroform.", "Step 3: Synthesis of 3,5-difluoro-4-phenoxybenzaldehyde by reacting 3,5-difluorophenol and 4-phenoxybenzaldehyde with copper(I) iodide and 1,10-phenanthroline in acetic acid and chloroform, followed by workup with sodium chloride and water." ] } | |
CAS RN |
1285690-36-9 |
Product Name |
3,5-difluoro-4-phenoxybenzaldehyde |
Molecular Formula |
C13H8F2O2 |
Molecular Weight |
234.2 |
Purity |
95 |
Origin of Product |
United States |
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